Cas no 68638-67-5 (3-(6-bromopyridin-2-ylamino)propionic acid)

• Product Name: 3-(6-bromopyridin-2-ylamino)propionic acid
• CAS No: 68638-67-5
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 3041750
• PubChem ID: 12440356
• Update Time: 2025-04-24

3-(6-bromopyridin-2-ylamino)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-bromopyridin-2-ylamino)propionic acid
• 3-(6-Brom-2-pyridinylimino)-propionsaeure;
• 3-((6-Bromopyridin-2-yl)amino)propanoic acid
• 3-[(6-Bromo-2-pyridyl)amino]propanoic Acid
• 3-[(6-bromopyridin-2-yl)amino]propanoic acid
• SCHEMBL1600436
• 68638-67-5
• E72143
• CECVZFZBEGRZND-UHFFFAOYSA-N
• 3-(6-bromo-pyridin-2-ylamino)propionic acid
• SY316664
• MFCD27927373
• WS-03063
• 3-((6-Bromopyridin-2-yl)amino)propanoicacid
• CS-0199208

• Inchi： 1S/C8H9BrN2O2/c9-6-2-1-3-7(11-6)10-5-4-8(12)13/h1-3H,4-5H2,(H,10,11)(H,12,13)
• InChI Key： CECVZFZBEGRZND-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)NCCC(=O)O

Computed Properties

• Exact Mass: 243.98500
• Monoisotopic Mass: 243.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 62.22000
• LogP: 1.80370

Additional information on 3-(6-bromopyridin-2-ylamino)propionic acid

3-(6-Bromopyridin-2-ylamino)propionic Acid: A Comprehensive Overview

The compound with CAS No. 68638-67-5, commonly referred to as 3-(6-bromopyridin-2-ylamino)propionic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromopyridine ring with an amino propionic acid group. The bromopyridine moiety plays a crucial role in determining the compound's chemical reactivity and biological activity, making it a valuable substrate for various applications.

Recent studies have highlighted the potential of 3-(6-bromopyridin-2-ylamino)propionic acid in drug discovery. Researchers have explored its ability to act as a precursor for the synthesis of bioactive molecules, particularly in the development of anti-cancer agents. The bromine substituent on the pyridine ring is known to enhance the molecule's stability and bioavailability, making it an ideal candidate for medicinal chemistry applications.

In addition to its pharmacological relevance, this compound has also been investigated for its role in chemical synthesis. The amino propionic acid group serves as a versatile functional group, enabling the formation of various derivatives through simple chemical transformations. These derivatives have been studied for their potential use in materials science, particularly in the development of advanced polymers and coatings.

The synthesis of 3-(6-bromopyridin-2-ylamino)propionic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. The use of environmentally friendly reagents and energy-efficient reaction conditions has also contributed to its sustainable synthesis.

From a structural perspective, the molecule exhibits a high degree of symmetry, which influences its physical properties such as solubility and melting point. The pyridine ring contributes to its aromaticity, while the bromine atom introduces electron-withdrawing effects that modulate the molecule's electronic properties. These characteristics make it an interesting subject for both theoretical and experimental studies in chemistry.

Looking ahead, the continued exploration of 3-(6-bromopyridin-2-ylamino)propionic acid is expected to yield further insights into its potential applications. Its role as a building block in complex molecule synthesis and its promising pharmacological profile position it as a key compound in future research endeavors.